Cas no 2006345-30-6 (Alkyne-BDP-FL)

Alkyne-BDP-FL is a fluorescent labeling reagent featuring a boron-dipyrromethene (BODIPY) fluorophore conjugated with an alkyne functional group. This compound is designed for bioorthogonal labeling applications, particularly in click chemistry reactions, where it reacts selectively with azide-modified biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC). The BODIPY core provides high photostability, sharp emission peaks, and strong fluorescence intensity, making it suitable for sensitive detection in imaging and flow cytometry. Its alkyne handle ensures efficient and specific conjugation, minimizing nonspecific binding. Alkyne-BDP-FL is compatible with aqueous and organic solvents, offering versatility in experimental design for probing biomolecular interactions or tracking cellular processes.

Alkyne-BDP-FL structure

Product Name:Alkyne-BDP-FL

CAS No:2006345-30-6

MF:

MW:

CID:4778596

Update Time:2025-10-05

Alkyne-BDP-FL Chemical and Physical Properties

Names and Identifiers

- 5,5-Difluoro-7,9-dimethyl-3-(3-oxo-3-(prop-2-yn-1-ylamino)propyl)-5Hdipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-4-ium-5-uide
- Alkyne-BDP-FL

Alkyne-BDP-FL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A765025-1mg	Alkyne-BDP-FL	2006345-30-6		1mg	$ 190.00	2023-04-19
TRC	A765025-10mg	Alkyne-BDP-FL	2006345-30-6		10mg	$ 1499.00	2023-04-19

Alkyne-BDP-FL Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

Additional information on Alkyne-BDP-FL

Recent Advances in Alkyne-BDP-FL and Compound 2006345-30-6: Applications in Chemical Biology and Biomedical Research

In recent years, the development of advanced fluorescent probes and chemical tools has significantly enhanced our ability to study complex biological systems. Among these, Alkyne-BDP-FL, a boron-dipyrromethene (BODIPY)-based fluorescent probe with an alkyne functional group, has emerged as a versatile tool for bioorthogonal labeling and imaging applications. Concurrently, the compound with CAS number 2006345-30-6 has garnered attention for its potential in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on these two critical components in the field of chemical biology and biomedical research.

Alkyne-BDP-FL is particularly notable for its excellent photostability, high fluorescence quantum yield, and compatibility with click chemistry reactions. Recent studies have demonstrated its utility in live-cell imaging, where it enables the visualization of biomolecules with minimal background interference. The alkyne moiety allows for selective conjugation with azide-containing biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a powerful tool for targeted labeling. Researchers have successfully employed Alkyne-BDP-FL in tracking protein dynamics, monitoring metabolic pathways, and studying cellular uptake mechanisms.

Compound 2006345-30-6, on the other hand, has been the subject of several recent investigations due to its unique chemical structure and biological activity. Preliminary studies suggest that this compound exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. Its mechanism of action appears to involve the modulation of key signaling molecules, although further elucidation is required to fully understand its pharmacodynamics. The compound's potential as a lead candidate for drug development is currently under evaluation in preclinical models.

One of the most exciting developments in this area is the combination of Alkyne-BDP-FL and compound 2006345-30-6 in multimodal imaging and therapeutic studies. Researchers have leveraged the fluorescent properties of Alkyne-BDP-FL to track the distribution and cellular uptake of 2006345-30-6 in real-time, providing valuable insights into its pharmacokinetics. This approach has proven particularly useful in optimizing drug delivery systems and assessing target engagement in complex biological environments.

Looking ahead, the integration of these tools with emerging technologies such as super-resolution microscopy and mass spectrometry-based proteomics is expected to open new avenues for research. Challenges remain, however, including the need for improved synthetic methodologies to enhance the stability and bioavailability of these compounds. Nevertheless, the progress made thus far underscores the transformative potential of Alkyne-BDP-FL and compound 2006345-30-6 in advancing our understanding of biological systems and developing novel therapeutic strategies.